Cas no 15878-08-7 (4-chloro-5-methyl-1H-pyrazole)

4-chloro-5-methyl-1H-pyrazole structure
4-chloro-5-methyl-1H-pyrazole structure
Product name:4-chloro-5-methyl-1H-pyrazole
CAS No:15878-08-7
MF:C4H5N2Cl
Molecular Weight:116.5489
MDL:MFCD00514185
CID:183559
PubChem ID:204169

4-chloro-5-methyl-1H-pyrazole Properties

Names and Identifiers

    • 4-Chloro-3-methyl-1H-pyrazole
    • 1H-Pyrazole,4-chloro-3-methyl-
    • 3-methyl-4-chloropyrazole
    • 3-methyl-4-chlorpyrazole
    • 4-Chlor-3-methyl-1(2)H-pyrazol
    • 4-chloro-3-methyl-1(2)H-pyrazole
    • 4-chloro-3-methyl-picolinate
    • 4-chloro-3-methylpyrazole
    • ACN-C001149
    • AK123473
    • ethyl 4-chloro-3-methylpicolinate
    • KB-253342
    • SureCN2599594
    • 4-chloro-5-methyl-1H-pyrazole
    • 1092682-87-5
    • Pyrazole, 4-chloro-3-methyl-
    • NS00025169
    • SCHEMBL184084
    • Z1507502582
    • BB 0257921
    • 15878-08-7
    • NCGC00330360-01
    • FT-0683715
    • EN300-81758
    • SCHEMBL8508536
    • BRN 0001849
    • 4-23-00-00587 (Beilstein Handbook Reference)
    • DTXSID50166524
    • AKOS000276600
    • CS-0206946
    • 4-chlor-3-methyl-1H-pyrazol
    • L-21626
    • AT10929
    • 1H-Pyrazole, 4-chloro-3-methyl-
    • MFCD00514185
    • AKOS002160465
    • 4-Chloro-5-methyl-1H-pyrazole;
    • AB01325126-02
    • A883393
    • SB33963
    • ALBB-013417
    • DB-059863
    • 1H-pyrazole, 4-chloro-5-methyl-
    • pyrazole, 4-chloro-3(5)-methyl-
    • STK288935
    • MDL: MFCD00514185
    • Inchi: InChI=1S/C4H5ClN2/c1-3-4(5)2-6-7-3/h2H,1H3,(H,6,7)
    • InChIKey: LCDKUXJKMAFCTI-UHFFFAOYSA-N
    • SMILES: CC1=NNC=C1Cl

Computed Properties

  • 精确分子量: 116.01425
  • 同位素质量: 116.014
  • Isotope Atom Count: 0
  • 氢键供体数量: 1
  • 氢键受体数量: 2
  • 重原子数量: 7
  • 可旋转化学键数量: 0
  • 复杂度: 66.7
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 拓扑分子极性表面积: 28.7A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.306
  • Boiling Point: 218.1°Cat760mmHg
  • 闪点: 106.4°C
  • Refractive Index: 1.551
  • PSA: 28.68

4-chloro-5-methyl-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB470148-1 g
4-Chloro-5-methyl-1H-pyrazole; 95%
15878-08-7
1g
€166.70 2022-03-01
Apollo Scientific
OR956908-5g
4-Chloro-3-methyl-1H-pyrazole
15878-08-7
5g
£195.00 2025-02-21
Chemenu
CM188653-5g
4-Chloro-5-methyl-1H-pyrazole
15878-08-7 95%
5g
$180 2023-02-02
Enamine
EN300-81758-0.5g
4-chloro-5-methyl-1H-pyrazole
15878-08-7 95%
0.5g
$89.0 2023-02-12
abcr
AB470148-5 g
4-Chloro-5-methyl-1H-pyrazole; 95%
15878-08-7
5g
€365.00 2022-03-01
abcr
AB470148-25 g
4-Chloro-5-methyl-1H-pyrazole; 95%
15878-08-7
25g
€1,092.20 2022-03-01
abcr
AB470148-10 g
4-Chloro-5-methyl-1H-pyrazole; 95%
15878-08-7
10g
€582.20 2022-03-01
Fluorochem
025791-250mg
4-Chloro-3-methyl-1H-pyrazole
15878-08-7 95%
250mg
£59.00 2022-03-01
Alichem
A049002732-5g
4-Chloro-3-methyl-1H-pyrazole
15878-08-7 95%
5g
784.30 USD 2021-06-01
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
68R0373-25g
4-Chloro-3-methyl-1H-pyrazole
15878-08-7 96%
25g
8463.46CNY 2021-05-08

4-chloro-5-methyl-1H-pyrazole Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:15878-08-7)4-chloro-5-methyl-1H-pyrazole
A883393
Purity:99%
Quantity:5g
Price ($):151.0